![molecular formula C23H30N4O2 B2765485 N-(4-methylcyclohexyl)-4-((3-(piperidin-1-yl)pyrazin-2-yl)oxy)benzamide CAS No. 1115876-67-9](/img/structure/B2765485.png)
N-(4-methylcyclohexyl)-4-((3-(piperidin-1-yl)pyrazin-2-yl)oxy)benzamide
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Description
N-(4-methylcyclohexyl)-4-((3-(piperidin-1-yl)pyrazin-2-yl)oxy)benzamide is a useful research compound. Its molecular formula is C23H30N4O2 and its molecular weight is 394.519. The purity is usually 95%.
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Scientific Research Applications
Insect Repellent Efficacy
One of the primary scientific research applications of compounds related to N-(4-methylcyclohexyl)-4-((3-(piperidin-1-yl)pyrazin-2-yl)oxy)benzamide is in the development of insect repellents. A study by Debboun et al. (2000) evaluated the repellent efficacy of N,N-diethyl-3-methyl-benzamide (deet), the piperidine derivative AI3-37220, and a 1:1 ratio of deet + AI3-37220 against Aedes communis and Simulium venustum. The piperidine derivative showed superior protection compared to deet alone, especially at longer durations post-application, highlighting the potential of piperidine derivatives in insect repellent formulations (Debboun et al., 2000).
Diagnostic Imaging
In the field of diagnostic imaging, compounds structurally related to this compound have shown potential. Caveliers et al. (2002) explored the use of a new iodobenzamide, N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), to visualize primary breast tumors in humans. The study found that P-(123)I-MBA accumulates in most breast tumors in vivo, suggesting its utility in non-invasive assessment of tumor proliferation and aiding in the diagnosis of primary breast cancer (Caveliers et al., 2002).
Pharmacokinetics and Metabolism
Research into the pharmacokinetics and metabolism of related compounds provides insight into their potential therapeutic applications. Renzulli et al. (2011) investigated the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, in humans. This study is relevant for understanding the metabolic pathways and elimination processes of similar compounds, which is crucial for developing new drugs with improved efficacy and safety profiles (Renzulli et al., 2011).
Properties
IUPAC Name |
N-(4-methylcyclohexyl)-4-(3-piperidin-1-ylpyrazin-2-yl)oxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N4O2/c1-17-5-9-19(10-6-17)26-22(28)18-7-11-20(12-8-18)29-23-21(24-13-14-25-23)27-15-3-2-4-16-27/h7-8,11-14,17,19H,2-6,9-10,15-16H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMYVLPLVGAEGAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)NC(=O)C2=CC=C(C=C2)OC3=NC=CN=C3N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.